Cas no 61450-91-7 (2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole)

2-Bromo-5-(methoxymethyl)-1,3,4-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a bromo group at the 2-position and a methoxymethyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromo substituent enhances its utility in cross-coupling reactions, while the methoxymethyl group offers stability and solubility in various solvents. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a practical choice for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its sensitivity.
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole structure
61450-91-7 structure
Product Name:2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole
CAS No:61450-91-7
MF:C4H5BrN2OS
MW:209.064298391342
CID:478886
PubChem ID:20351760
Update Time:2025-06-06

2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2-bromo-5-(methoxymethyl)-
    • 2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole
    • F2169-0009
    • EN300-1253674
    • AT18868
    • SCHEMBL3323612
    • 61450-91-7
    • CS-0225968
    • AKOS012690046
    • DTXSID80605830
    • Inchi: 1S/C4H5BrN2OS/c1-8-2-3-6-7-4(5)9-3/h2H2,1H3
    • InChI Key: WLFHBDROTUDXEH-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C(COC)S1

Computed Properties

  • Exact Mass: 207.93065
  • Monoisotopic Mass: 207.93060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 35.01

2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM423617-250mg
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE
61450-91-7 95%+
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$*** 2023-05-30
Chemenu
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TRC
B194381-100mg
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$ 115.00 2022-06-07
TRC
B194381-500mg
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$ 455.00 2022-06-07
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Enamine
EN300-1253674-0.05g
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole
61450-91-7 95.0%
0.05g
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Enamine
EN300-1253674-0.1g
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Enamine
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Enamine
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